3-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one

• IUPAC Name: 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methylpyrano[2,3-c]pyridin-2-one
• InChI: InChI=1S/C18H12FN3O4/c1-9-15-12(10(8-23)7-20-9)6-13(18(24)25-15)17-21-16(22-26-17)11-4-2-3-5-14(11)19/h2-7,23H,8H2,1H3
• InChI Key: ZELYVGRKXQODQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC(=O)C(=C2)C3=NC(=NO3)C4=CC=CC=C4F)CO
• Molecular Formula: C18H12FN3O4
• Molecular Weight: 353.3 g/mol

Description

3-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one is a useful research compound. Its molecular formula is C18H12FN3O4 and its molecular weight is 353.309. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activity

One study focused on the design, synthesis, and biological evaluation of novel fluorinated pyrazole encompassing pyridyl 1,3,4-oxadiazole motifs. This research demonstrated that compounds within this class exhibited potent antibacterial and antifungal activities. Specifically, certain compounds were found to be highly effective against methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as antimicrobial agents (Desai et al., 2016).

Anticancer Agents

Another line of research involved the synthesis and evaluation of pyrazole derivatives as potential anticancer agents. These compounds were assessed for their cytotoxicity and human topoisomerase IIα inhibitory activity, with some showing promising results against cancerous cell lines. The study not only identified potent anticancer candidates but also explored their molecular docking to understand the underlying mechanisms of action (Alam et al., 2016).

Fluorescent Cellular Imaging Agents

Research on the synthesis of polyheterocycles containing spirooxindole, pyran, and thiazolopyrimidines rings led to the development of novel fluorophores for cellular imaging. These compounds exhibited selective staining properties in MCF-7 cell lines, suggesting their utility in biological imaging applications (Gholami et al., 2021).

Anti-Lung Cancer Activity

A study on novel fluoro-substituted benzo[b]pyran compounds demonstrated anti-lung cancer activity. These compounds showed significant anticancer effects at low concentrations compared to the reference drug, indicating their potential as therapeutic agents for lung cancer (Hammam et al., 2005).